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Compound of Interest

Compound Name: Z-DL-Met-OH

Cat. No.: B3024028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of N-

benzyloxycarbonyl-DL-methionine (Z-DL-Met-OH), a crucial building block in peptide synthesis

and drug development. This document details the core synthesis pathway, experimental

protocols, and quantitative data to support research and development efforts.

Introduction
N-benzyloxycarbonyl-DL-methionine, commonly abbreviated as Z-DL-Met-OH, is a protected

form of the racemic amino acid DL-methionine. The benzyloxycarbonyl (Z or Cbz) group serves

as a critical protecting group for the amine functionality of methionine, preventing unwanted

side reactions during peptide chain elongation. This protection strategy is fundamental in the

controlled and sequential assembly of amino acids to form complex peptides with therapeutic

potential. The synthesis of Z-DL-Met-OH is a foundational process for laboratories involved in

peptide chemistry and the development of novel pharmaceuticals.

Synthesis Pathway: The Schotten-Baumann
Reaction
The primary and most efficient pathway for the synthesis of Z-DL-Met-OH is the Schotten-

Baumann reaction. This well-established method involves the acylation of the amino group of
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DL-methionine with benzyl chloroformate in the presence of a base. The reaction proceeds via

a nucleophilic acyl substitution mechanism.

The overall reaction can be depicted as follows:

DL-Methionine

Z-DL-Met-OH

+ Benzyl Chloroformate

Benzyl Chloroformate

Base (e.g., NaOH, Na2CO3/NaHCO3)

 in the presence of

HCl

Click to download full resolution via product page

Caption: General synthesis pathway of Z-DL-Met-OH via the Schotten-Baumann reaction.

In this reaction, the amine group of DL-methionine acts as a nucleophile, attacking the

electrophilic carbonyl carbon of benzyl chloroformate. The base, typically sodium hydroxide or

a mixture of sodium carbonate and sodium bicarbonate, serves to neutralize the hydrochloric

acid byproduct, driving the reaction to completion.[1] The use of a two-phase system,

consisting of an aqueous and an organic solvent, is a common characteristic of Schotten-

Baumann conditions, where the base in the aqueous phase neutralizes the acid, while the

reactants and product remain in the organic phase.

Experimental Protocols
The following is a detailed experimental protocol for the synthesis of Z-DL-Met-OH, adapted

from established procedures for the N-Cbz protection of amino acids.[1]

Materials:

DL-Methionine
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Benzyl chloroformate

Sodium carbonate (Na₂CO₃)

Sodium bicarbonate (NaHCO₃)

Ethyl acetate

Hydrochloric acid (HCl)

Distilled water

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolution of DL-Methionine: In a round-bottom flask equipped with a magnetic stirrer,

dissolve DL-methionine in a 1:1 aqueous solution of sodium carbonate and sodium

bicarbonate. The solution should be cooled in an ice bath to maintain a temperature of 0-5

°C.

Addition of Benzyl Chloroformate: While vigorously stirring the cooled amino acid solution,

slowly add benzyl chloroformate dropwise. The rate of addition should be controlled to keep

the reaction temperature below 10 °C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir for an

additional 2-3 hours at room temperature. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).

Workup:

Transfer the reaction mixture to a separatory funnel and wash with ethyl acetate to remove

any unreacted benzyl chloroformate and other organic impurities.

Acidify the aqueous layer to a pH of approximately 2 by the slow addition of dilute

hydrochloric acid while cooling in an ice bath. The product, Z-DL-Met-OH, will precipitate

as a white solid.
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Extract the acidified aqueous layer with ethyl acetate.

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Isolation and Purification:

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

Recrystallize the crude product from a suitable solvent system, such as ethyl

acetate/hexane or chloroform/petroleum ether, to obtain pure Z-DL-Met-OH as a white

crystalline solid.

Quantitative Data
The following table summarizes the key quantitative data for Z-DL-Met-OH.

Parameter Value Reference

Molecular Formula C₁₃H₁₇NO₄S [2]

Molecular Weight 283.35 g/mol [2]

Appearance White crystalline solid

Melting Point 113-115 °C

Typical Yield > 85%

¹H NMR (CDCl₃, δ ppm)

7.35 (m, 5H), 5.5 (d, 1H), 5.1

(s, 2H), 4.6 (m, 1H), 2.6 (t, 2H),

2.2 (m, 2H), 2.1 (s, 3H)

¹³C NMR (CDCl₃, δ ppm)

176.0, 156.0, 136.0, 128.5,

128.0, 127.9, 67.0, 53.0, 31.0,

30.0, 15.0
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Note: NMR data is predicted based on the structure and typical values for similar compounds

and may vary slightly based on experimental conditions.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of Z-DL-Met-
OH.
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Caption: Step-by-step workflow for the synthesis and purification of Z-DL-Met-OH.
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Conclusion
The synthesis of Z-DL-Met-OH via the Schotten-Baumann reaction is a robust and reliable

method for producing this essential protected amino acid. By following the detailed

experimental protocol and purification procedures outlined in this guide, researchers can

consistently obtain high-purity Z-DL-Met-OH for their applications in peptide synthesis and drug

discovery. The provided quantitative data serves as a valuable reference for characterization

and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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